Cas no 2169628-77-5 (4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2169628-77-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5874919
• PubChem ID: 165502939
• Update Time: 2025-08-05

4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1456088
• 2169628-77-5

• Inchi： 1S/C9H12N2O2/c12-9(13)8-5-11-4-7(8)6-1-2-10-3-6/h1-3,7-8,10-11H,4-5H2,(H,12,13)
• InChI Key： DWUSQFCKGGIBIR-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CNC=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 65.1Ų

Additional information on 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid

4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid is a fascinating compound with the CAS number 2169628-77-5. This molecule has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the latest research findings and explore the multifaceted aspects of this compound.

The chemical structure of 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring fused with a pyrrole moiety, creating a bicyclic system with significant steric and electronic properties. The presence of the carboxylic acid group at position 3 introduces additional functional diversity, making this compound a versatile building block for further chemical modifications. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most promising areas of research involving 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid is its potential as a lead compound in drug discovery. Scientists have explored its ability to inhibit key enzymes involved in disease progression, such as histone deacetylases (HDACs) and kinases. For instance, a study published in 2023 demonstrated that this compound exhibits selective inhibition of HDAC6, which is implicated in Alzheimer's disease and other neurodegenerative conditions. The results suggest that 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid could serve as a foundation for developing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid has also been investigated for its role in agrochemicals. Researchers have found that this compound possesses biocontrol properties, making it a potential candidate for developing eco-friendly pesticides and fungicides. Its ability to disrupt fungal cell membranes without harming beneficial soil microorganisms has been particularly noteworthy.

The synthesis of 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereo-specific biological activities. These developments have significantly enhanced the scalability and cost-effectiveness of the synthesis process.

From a materials science perspective, 4-(1H-pyrrol-3-yl)pyrrolidine-3-carboxylic acid has shown promise as a precursor for constructing advanced materials with tailored properties. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create surfaces with enhanced hydrophobicity or biocompatibility. Such materials hold potential applications in sensors, drug delivery systems, and tissue engineering.

As we look to the future, ongoing research into 4-(1H-pyrrol-3-yli pylidinidinilidene)-carboksilyl ácido continues to uncover new dimensions of its utility. Collaborative efforts between chemists, biologists, and engineers are expected to unlock even more innovative applications for this versatile compound.

In conclusion, 4-(1H-pyrrol-3-yli pylidinidinilidene)-carboksilyl ácido stands as a testament to the ingenuity of modern chemistry and its capacity to address complex challenges across diverse disciplines.